1,2,3,4-tetrahydroisoquinoline-4,5,8-triol Hydrochloride

• CAS No.: 15052-02-5
• Molecular Formula: C9H12ClNO3
• Molecular Weight: 217.65 g/mol
• IUPAC Name: 1,2,3,4-tetrahydroisoquinoline-4,5,8-triol;hydrochloride
• InChI: InChI=1S/C9H11NO3.ClH/c11-6-1-2-7(12)9-5(6)3-10-4-8(9)13;/h1-2,8,10-13H,3-4H2;1H
• InChI Key: UNFIXURJIVEEMH-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(C=CC(=C2CN1)O)O)O.Cl

Description

1,2,3,4-Tetrahydroisoquinoline-4,5,8-triol Hydrochloride is a tetrahydroisoquinoline derivative characterized by hydroxyl (-OH) groups at positions 4, 5, and 8 of its bicyclic aromatic structure.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Differences

The pharmacological and physicochemical properties of tetrahydroisoquinoline derivatives are highly dependent on substituent groups and their positions. Key comparisons include:

Compound	Substituents	Key Pharmacological Activity	Therapeutic Index/Solubility	Synthesis Yield
1,2,3,4-Tetrahydroisoquinoline-4,5,8-triol Hydrochloride (Target)	4,5,8-triol	Inferred: Potential analgesic/anti-inflammatory (structural analogy)	High solubility (hydroxyl groups)	Not reported
1-(4’-Dimethylaminophenyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Hydrochloride	6,7-dimethoxy, 4’-dimethylaminophenyl	Analgesic, anti-inflammatory	Higher therapeutic index vs. NSAIDs	Not specified
5,7-Dichloro-6-isoquinolinecarboxylic Acid Hydrochloride	5,7-dichloro, carboxylic acid	Enhanced reactivity, potential anticancer	Moderate solubility (chloro groups)	Not reported
(1R,4R)-4,6-Dihydroxy-1-(hydroxymethyl)-N-methyl-1,2,3,4-tetrahydroisoquinoline Hydrochloride	4,6-dihydroxy, hydroxymethyl	Pharmaceutical reference standard	High polarity (hydroxyl groups)	Not applicable

Pharmacological Activity

• Analgesic and Anti-inflammatory Effects : The 6,7-dimethoxy derivative () outperformed metamizole sodium, diclofenac sodium, and acetylsalicylic acid in analgesic and anti-inflammatory efficacy, with a higher therapeutic index . The target compound’s hydroxyl groups may similarly enhance binding to inflammatory targets (e.g., COX enzymes) via hydrogen bonding but could reduce BBB penetration compared to lipophilic methoxy analogs.
• BBB Permeability and Anticancer Potential: The 6,7-dimethoxy derivative in facilitated doxorubicin delivery across the BBB, suggesting structural flexibility for CNS-targeted therapies. In contrast, the dichloro-carboxylic acid derivative () may exhibit cytotoxicity due to electrophilic substituents .

Research Findings and Implications

• Structural Optimization : Hydroxyl groups improve solubility but may limit membrane permeability, whereas methoxy/chloro groups enhance lipophilicity and BBB penetration .
• Therapeutic Potential: The 6,7-dimethoxy derivative’s success as a non-narcotic analgesic highlights the tetrahydroisoquinoline scaffold’s versatility. The target compound’s triol structure warrants further investigation for inflammatory or metabolic disorders .